2-Pyridin-2-yl-thiazol-5-carboxylic acid methyl ester

• Molecular Formula: C10H8N2O2S
• Molecular Weight: 220.25 g/mol
• IUPAC Name: methyl 2-pyridin-2-yl-1,3-thiazole-5-carboxylate
• InChI: InChI=1S/C10H8N2O2S/c1-14-10(13)8-6-12-9(15-8)7-4-2-3-5-11-7/h2-6H,1H3
• InChI Key: YPLRNLXASJYLPO-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CN=C(S1)C2=CC=CC=N2

Description

2-Pyridin-2-yl-thiazol-5-carboxylic acid methyl ester is a useful research compound. Its molecular formula is C10H8N2O2S and its molecular weight is 220.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a suspension of 2-bromo-1,3-thiazole-5-carboxylic acid methyl ester (0.5 g, 2.25 mmol) and Pd(PPh3)4 (0.13 g, 0.11 mmol) in THF (12.5 ml) was added bromo-(pyridine-2-yl)-zinc (6.75 ml, 0.5M THF solution) under inert gas atmosphere. The reaction mixture was irradiated under microwave conditions at 120° C. for 10 min. The solvent was removed and the product was obtained after purification by silica gel chromatography using a heptane/ethyl acetate gradient as yellow crystals (0.34 g, 68%) MS: M=221.2 (M+H)+